Cas no 1805939-23-4 (4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid)

4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid is a versatile organic compound with distinct functional groups. It offers unique reactivity, facilitating synthetic transformations. The presence of the bromo and cyano groups provides opportunities for substitution reactions, while the hydroxymethyl group enables ring-opening and condensation reactions. This compound is ideal for the synthesis of biologically active molecules and pharmaceuticals.
4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid structure
1805939-23-4 structure
Product Name:4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid
CAS No:1805939-23-4
MF:C10H8BrNO3
MW:270.07942199707
CID:4794182
Update Time:2025-10-18

4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid
    • Inchi: 1S/C10H8BrNO3/c11-8-1-6(4-12)9(3-10(14)15)7(2-8)5-13/h1-2,13H,3,5H2,(H,14,15)
    • InChI Key: BNBLJJXZGIQYLD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C(CC(=O)O)=C(CO)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 0.9
  • Topological Polar Surface Area: 81.3

4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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